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Compound of Interest

Compound Name: Palmatine Chloride

Cat. No.: B1678343 Get Quote

Essential Safety and Handling Guide for
Palmatine Chloride
This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of Palmatine Chloride.

Adherence to these procedures is critical for ensuring laboratory safety and minimizing

exposure risks.

Chemical Identifier:

Name: Palmatine Chloride

CAS Number: 10605-02-4

Hazard Identification and Initial Precautions
Palmatine Chloride is classified as a hazardous chemical. It is harmful if swallowed, in contact

with skin, or if inhaled.[1] Some safety data sheets also indicate it causes skin and serious eye

irritation.[2][3] The toxicological properties have not been fully investigated, warranting a

cautious approach.[1]

Primary Hazards:

Acute Oral Toxicity (Category 4)[1][4][5]
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Acute Dermal Toxicity (Category 4)[1]

Acute Inhalation Toxicity (Category 4)[1]

Aquatic Toxicity (Acute and Chronic, Category 1)[4]

Due to these hazards, it is imperative to use appropriate personal protective equipment (PPE)

and follow strict handling protocols.

Personal Protective Equipment (PPE)
The consistent use of the following PPE is mandatory to prevent exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles with side-shields, conforming to OSHA's 29 CFR 1910.133 or European Standard

EN166.[1][4]

Hand Protection: Chemical-resistant protective gloves are required.[2][4][6] Handle with

gloves and wash and dry hands after use.

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, or impervious clothing to

prevent skin contact.[4][6] Contaminated clothing should be removed and washed before

reuse.[1][2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if ventilation is inadequate, if exposure limits are exceeded, or if irritation or other

symptoms are experienced.[1] A respirator is particularly important when there is a risk of

dust formation.[1][2][3]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for safety and maintaining product

quality.

Step-by-Step Handling Protocol:

Ventilation: Always handle Palmatine Chloride in a well-ventilated area, such as a chemical

fume hood, or outdoors.[1][4][7]
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Avoid Dust Formation: Take measures to prevent the generation of dust and aerosols.[1][3]

[4][6][7][8]

Prevent Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[1][6][7]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][2][3][4] Wash your

face and hands thoroughly after handling the material.[1][2][3][4][5]

Labeling and Containers: Keep containers tightly closed when not in use.[1][2][3][4][7]

Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area away from direct sunlight and sources of ignition.[4] Incompatible materials

include oxidizing agents, strong acids, and strong alkalis.[1][4] Specific storage temperatures

vary by supplier and form (powder vs. solvent).

Form
Recommended Storage

Temperature
Source Citation

Powder Freezer [1]

Powder -20°C [3][4]

In Solvent -80°C [4]

Emergency Procedures
Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek medical attention.[1][4][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1][3][6] Remove contaminated clothing. If skin irritation persists, call a physician.

[1][6]
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Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids.[1][4][6] If present, remove contact lenses. Seek immediate medical

attention.[1][2][4][6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4][6] Call a poison control

center or doctor for treatment advice.[1][4][6]

Accidental Release Measures (Spills):

Ensure adequate ventilation and wear full personal protective equipment.[1][4][6]

Evacuate personnel to a safe area.[4][8]

Prevent dust formation.[1][3][6][8]

Prevent the substance from entering drains or water courses.[1][4][7]

Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[1][6]

Disposal Plan
Palmatine Chloride and its container must be disposed of as hazardous waste.

Procedure:

Classification: This chemical waste is classified as hazardous.[6]

Disposal Method: Dispose of contents and containers at an approved waste disposal plant.

[1][2][3][4][6] Do not empty into drains.[1][7]

Regulatory Compliance: Chemical waste generators must consult and comply with all local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification and disposal.[1]
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Preparation

Execution

Post-Handling & Disposal

Emergency Response

Step 1: Assess Risks
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin & Eye Irritant

Step 2: Select & Don PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat / Impervious Clothing

- Respirator (if dust risk)

Step 3: Safe Handling
- Use in well-ventilated area (fume hood)

- Avoid generating dust
- No eating, drinking, or smoking

Step 4: Proper Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- See Table 1 for temperature

Step 5: Decontamination
- Wash hands and exposed skin

- Clean work surfaces

Step 6: Waste Disposal
- Dispose as hazardous waste

- Follow local/national regulations

Spill Response
- Evacuate & Ventilate

- Wear full PPE
- Contain and collect for disposal

Exposure Response
- Follow First-Aid Measures

(Inhalation, Skin, Eye, Ingestion)
- Seek medical attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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